(2,2-Difluoroethyl)(ethyl)amine hydrochloride
Overview
Description
“(2,2-Difluoroethyl)(ethyl)amine hydrochloride” is a chemical compound with the CAS Number: 1010097-80-9 . It is a powder with a molecular weight of 145.58 .
Molecular Structure Analysis
The molecular formula of “(2,2-Difluoroethyl)(ethyl)amine hydrochloride” is C4H10ClF2N . The InChI code is 1S/C4H7F4N.ClH/c5-3(6)1-9-2-4(7)8;/h3-4,9H,1-2H2,1H3 .Physical And Chemical Properties Analysis
“(2,2-Difluoroethyl)(ethyl)amine hydrochloride” is a powder . It has a molecular weight of 145.58 . The storage temperature is 4 degrees Celsius .Scientific Research Applications
Synthesis Applications
Catalyst-Free Domino Reactions : It is utilized in the catalyst-free domino reaction of ethyl 4-hydroxyalkyl-2-ynoate and N-heteroarylmethyl-N-2,2-difluoroethan-1-amine, leading to the synthesis of specific furan compounds (Yu Zhao et al., 2020).
Amide Formation Studies : Its derivatives are used to understand the mechanism of amide formation in aqueous media, which is crucial for bioconjugation (N. Nakajima & Y. Ikada, 1995).
N-Formylation of Amines : Ethyl bromodifluoroacetate, a related compound, is used in copper-catalyzed N-formylation of amines (Xiao-fang Li et al., 2018).
Synthesis of Radiopharmaceuticals : It's involved in the preparation of tritium-labeled ethylamine hydrochloride, used in the synthesis of specific receptor agonists (Yang Hong et al., 2008).
Material Science and Drug Delivery
Chitosan Hydrogels : It plays a role in creating pH- and thermo-responsive chitosan hydrogels, useful for targeted drug delivery and improving drug bioavailability (A. Karimi et al., 2018).
Microencapsulation of λ-cyhalothrin : Amine hydrochlorides are used for microencapsulation in agricultural and pharmaceutical applications (J. Yang, H. Ren, & Yingnan Xie, 2011).
Polymer Science : It is utilized in the synthesis of primary amine-based polymers and block copolymers, with applications in drug delivery and materials science (E. S. Read, K. L. Thompson, & S. Armes, 2010).
Miscellaneous Applications
Molluscicidal Properties : Certain derivatives exhibit properties effective against specific snails, relevant in controlling schistosomiasis (K. El-bayouki & W. Basyouni, 1988).
Metal Extraction : Amine extractants, including related compounds, are effective for extracting precious metals in certain media (T. Oshima et al., 2019).
Safety And Hazards
properties
IUPAC Name |
N-ethyl-2,2-difluoroethanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9F2N.ClH/c1-2-7-3-4(5)6;/h4,7H,2-3H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
INSZFHISQWNNGS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNCC(F)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H10ClF2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70704048 |
Source
|
| Record name | N-Ethyl-2,2-difluoroethan-1-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70704048 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
145.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2,2-Difluoroethyl)(ethyl)amine hydrochloride | |
CAS RN |
1010097-80-9 |
Source
|
| Record name | N-Ethyl-2,2-difluoroethan-1-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70704048 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (2,2-difluoroethyl)(ethyl)amine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
